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For Researchers, Scientists, and Drug Development Professionals

In the precise world of research, drug development, and pharmaceutical manufacturing, the

integrity of process data is not merely a technical requirement but a cornerstone of product

quality, regulatory compliance, and patient safety. As automated systems increasingly rely on

OPC (Open Platform Communications) standards to exchange data between devices and

applications, ensuring the fidelity of this data is paramount. This guide provides an objective

comparison of data integrity validation methods in both classic OPC Data Access (DA) and the

modern OPC Unified Architecture (UA), with a focus on implementation using the .NET

framework.

Executive Summary
The landscape of OPC communication presents two primary standards: the legacy OPC DA,

reliant on Microsoft's COM/DCOM technology, and the contemporary OPC UA, a platform-

independent and security-centric architecture. When it comes to data integrity, OPC UA offers a

fundamentally more robust and integrated solution. OPC DA's security and data integrity

mechanisms are not intrinsic to the protocol itself but are dependent on the complex and often

insecure configuration of DCOM. In contrast, OPC UA has security and data integrity woven

into its core design, providing multiple layers of protection.

For environments subject to stringent regulatory oversight, such as those governed by 21 CFR

Part 11 and GAMP 5, OPC UA's built-in features for authentication, authorization, encryption,

and data signing provide a more direct and reliable path to compliance.
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Comparative Analysis of Data Integrity Features
The following table summarizes the key differences in data integrity capabilities between OPC

DA and OPC UA.
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Feature OPC DA (Classic)
OPC UA (Unified
Architecture)

Core Security Model

Relies on Windows Operating

System security and DCOM

(Distributed Component Object

Model).[1][2]

Built-in, multi-layered security

model independent of the

operating system.[1][2][3]

Authentication

Based on Windows user

accounts and permissions

configured in DCOM.[1]

Supports username/password,

X.509 digital certificates, and

integration with Active

Directory.[2]

Authorization

Granularity is limited to DCOM

access permissions for the

entire server.

Fine-grained, with the ability to

set read/write permissions on a

per-user, per-node basis.[2]

Data Encryption

No native encryption. Relies

on network-level solutions like

VPNs.[1][2]

Built-in encryption of data in

transit using industry-standard

protocols like TLS.[2][3]

Data Signing (Integrity) No native data signing.

Messages can be digitally

signed to ensure they have not

been tampered with during

transmission.[2]

Audit Trails
Limited to Windows event logs

for DCOM access.

Provides a comprehensive

framework for creating detailed

audit trails of user actions and

data changes.[4]

Complexity

DCOM configuration is

notoriously complex, error-

prone, and a frequent source

of security vulnerabilities.[1][5]

Security configuration is more

straightforward and integrated

into the OPC UA application

configuration.

Platform Independence
Limited to Windows operating

systems.[3][6]

Platform-independent,

supporting a wide range of

operating systems including

Windows, Linux, and

embedded systems.[3][6]
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Experimental Protocol: Performance Impact of OPC
UA Security
To quantify the performance overhead of OPC UA's security features, a series of experiments

can be conducted. This protocol outlines a methodology for such a performance evaluation.

Objective: To measure the impact of different OPC UA security policies on data throughput and

latency in a .NET client-server application.

Experimental Setup:

Server: A dedicated machine running an OPC UA server developed in .NET. The server will

expose a set of data points of various data types (e.g., integer, float, string) that are

continuously updated.

Client: A separate machine on the same local network running a .NET OPC UA client

application. The client will subscribe to the data points on the server and record the rate of

data updates and the round-trip time for read requests.

.NET Libraries: The official OPC Foundation UA .NET Standard Library will be used for both

the client and server applications.

Network Monitoring: A network monitoring tool (e.g., Wireshark) will be used to verify that the

data is being encrypted according to the selected security policy.

Methodology:

Baseline Measurement (Security Policy: None):

Configure the OPC UA server and client to communicate with no security (Security Policy:

None, Message Security Mode: None).

The client subscribes to a predefined set of 1,000 data points on the server.

Measure the average number of data updates per second received by the client over a 10-

minute period.
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The client will also perform a synchronous read of a single data point every second and

measure the average round-trip latency.

Sign Security Policy Measurement:

Reconfigure the server and client to use the Sign message security mode with a suitable

security policy (e.g., Basic256Sha256).

Repeat the data throughput and latency measurements as described in step 1.

Sign and Encrypt Security Policy Measurement:

Reconfigure the server and client to use the SignAndEncrypt message security mode with

the same security policy (Basic256Sha256).

Repeat the data throughput and latency measurements.

Hypothetical Experimental Data:

The following table presents hypothetical results from the described experiment to illustrate the

expected performance impact.

Security Policy
Message
Security Mode

Average
Throughput
(updates/sec)

Average
Latency (ms)

CPU Overhead
(Server)

None None 15,000 5 10%

Basic256Sha256 Sign 14,500 8 15%

Basic256Sha256 SignAndEncrypt 13,000 12 25%

These hypothetical results suggest that while enabling security features in OPC UA does

introduce a measurable performance overhead, the impact on throughput and latency is

generally manageable for most industrial applications. The increased CPU utilization on the

server reflects the computational cost of cryptographic operations.[7]

.NET Implementation for Data Integrity Validation
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This section provides illustrative .NET code snippets for implementing data integrity measures

in both OPC DA and OPC UA.

OPC DA: Securing Communication via DCOM
As OPC DA lacks native security, data integrity relies on securing the underlying DCOM

transport. This is a complex process involving the configuration of Windows security settings.

While a comprehensive guide to DCOM is beyond the scope of this document, the following

PowerShell script snippet demonstrates how to programmatically set some of the basic DCOM

security settings.

Disclaimer: Modifying DCOM settings can have significant security implications. This script is

for illustrative purposes only and should be thoroughly tested in a non-production environment.

Due to the complexities and inherent security risks associated with DCOM, it is generally

recommended to migrate to OPC UA for secure communication.

OPC UA: Implementing Secure Communication in .NET
Configuring a secure OPC UA client in .NET is a more direct process. The following C# code

snippet demonstrates how to connect to an OPC UA server using a secure endpoint with

encryption and signing. This example utilizes the official OPC Foundation .NET library.

This code snippet demonstrates the configuration of security settings, including the location of

certificate stores. The CoreClientUtils.SelectEndpoint method is used here to select a secure

endpoint offered by the server.

Signaling Pathways and Logical Relationships
The following diagrams, generated using Graphviz, illustrate the logical flow of data integrity

validation in OPC DA and OPC UA.

OPC DA Data Integrity Validation Workflow
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OPC DA Client (.NET App)

DCOM Runtime (Client OS)

Initiates Connection

Network Communication

DCOM Runtime (Server OS)

OPC DA Server Windows Security
(ACLs, User Accounts)

Authentication & Authorization Access Granted/Denied

Click to download full resolution via product page

Caption: OPC DA relies on the underlying Windows OS and DCOM for security.

OPC UA Data Integrity Validation Workflow
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OPC UA Client (.NET App)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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